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Compound of Interest

Compound Name: 1,3-Diethylurea

Cat. No.: B146665

Essential Safety and Handling Guide for 1,3-
Diethylurea

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 1,3-Diethylurea in a laboratory setting. The following procedural guidance is
designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

1,3-Diethylurea is a chemical that requires careful handling due to its potential health effects. It
is classified as an irritant and can be harmful if not managed properly. A thorough risk
assessment should be conducted before beginning any work with this compound.[1]

Primary Hazards:

 Skin Irritation: Causes skin irritation upon contact.[2]

o Eye Irritation: Causes serious eye irritation.[2]

o Respiratory Irritation: May cause respiratory irritation if inhaled as dust.[2][3]

e Aquatic Toxicity: Very toxic to aquatic life.[4]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is the primary line of defense against
exposure. All PPE should be inspected before use and worn for the entire duration of the
handling procedure.[5]

Protection Type

Recommended PPE

Rationale and
Specifications

Eye and Face

Chemical safety goggles with

side shields or a face shield.[4]

[5]

Protects against splashes and
airborne dust particles that can
cause serious eye irritation.[2]
Contact lenses may absorb
irritants and should be used
with caution, following
workplace policy.[4]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile).

Provides a barrier against
direct skin contact.[2][6]
Gloves must be inspected
before use and removed using
the proper technique to avoid
skin contamination. Hands
should be washed thoroughly

after glove removal.[2][5]

Body Protection

A fully-buttoned laboratory
coat.

Protects skin and personal
clothing from accidental spills

and contamination.[4][6]

Respiratory

NIOSH-approved particulate
filter respirator.

Required when handling the
powder outside of a fume
hood, if dust is generated, or if
ventilation is inadequate to

minimize inhalation risk.[4]

Operational Plan: Handling and Storage

Engineering Controls:
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e Always handle 1,3-Diethylurea in a well-ventilated area.[2][4] The use of a chemical fume
hood is the best practice to control exposure to airborne dust.

Safe Handling Practices:

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Read the Safety Data Sheet (SDS) thoroughly.[7]

» Handling: Avoid all personal contact, including the inhalation of dust.[5] Prevent the formation
and spread of dust during weighing and transferring.[4][8]

e Hygiene: Do not eat, drink, or smoke in the laboratory where this chemical is handled.[4][8]
Always wash hands with soap and water after handling is complete.[4] Contaminated work
clothing should be removed and laundered separately before reuse.[4][8]

Storage:
» Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.[2][4]

o Keep away from incompatible materials, such as strong oxidizing agents, and foodstuff
containers.[4][5]

» Protect containers from physical damage and check regularly for leaks.[4]

Emergency and First Aid Procedures
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult or discomfort persists, seek medical
attention.[2][5]

Immediately flush the skin with plenty of soap

and running water.[4][5] Remove contaminated
Skin Contact clothing and wash it before reuse.[2] Seek

medical attention if irritation develops or

persists.[4]

Immediately rinse cautiously with plenty of water
for at least 15 minutes, holding the eyelids open.

Eye Contact [2][8] Remove contact lenses if present and
easy to do.[2] Continue rinsing and seek

immediate medical attention.[4][8]

Do NOT induce vomiting. Clean the mouth with
Ingestion water and drink plenty of water afterwards.[8]

Seek medical attention if you feel unwell.[2]

Spill and Disposal Plan

Spill Response:
e Minor Spills: For small spills, clean up immediately.[4] Wear appropriate PPE, including
impervious gloves and safety glasses.[4] Use dry clean-up procedures such as sweeping or

vacuuming to avoid generating dust.[4] Do not use compressed air for cleaning.[4] Place the
spilled material into a clean, dry, labeled, and sealable container for disposal.[4]

o Major Spills: In the event of a large spill, evacuate the area and move upwind.[4] Alert the
emergency response team.[4] Control personal contact by using protective equipment and a
dust respirator.[4] Prevent the spillage from entering drains, sewers, or water courses.[4]

Disposal Plan:

» All waste containing 1,3-Diethylurea must be treated as hazardous waste.
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o Collect waste residues in suitable, labeled, and sealed containers.[4][6]

o Dispose of the contents and container at an approved waste disposal facility, in accordance

with all local, regional, and national regulations.[2][8] Do not allow waste to enter the

environment.[4]

Chemical and Physical Properties

Property

Value

CAS Number

623-76-7[9]

Molecular Formula

C5H12N20[8][9]

Molecular Weight 116.16 g/mol [9]

Appearance White crystalline solid/powder|[8]
Melting Point 109 - 113 °C (228.2 - 235.4 °F)[3][8]
Solubility Soluble in water.[3]

Workflow for Safe Handling of 1,3-Diethylurea
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Caption: Workflow for the safe laboratory handling of 1,3-Diethylurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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